Tin-115

• CAS: 14191-72-1
• Molecular Formula: Sn
• Molecular Weight: 114.903345 g/mol
• SMILES: [Sn]
• InChI: InChI=1S/Sn/i1-4
• InChIKey: ATJFFYVFTNAWJD-AHCXROLUSA-N

Tin-115 Stable Isotope Overview

Tin-115 (¹¹⁵Sn) is a stable, naturally occurring isotope of the element tin, characterized by a relative atomic mass of 114.903348, a natural abundance of 0.34%, and a nuclear spin of 1/2 [1]. As a member of the tin isotopic family—which possesses ten stable isotopes, the largest number for any element [2]—Tin-115 is a critical tool in advanced nuclear structure studies, solid-state NMR spectroscopy, and as a unique geochemical tracer [3]. Its procurement as an enriched isotope is essential for research applications where its specific nuclear properties, such as its magnetic moment and its role in the ¹¹⁵In-¹¹⁵Sn radiogenic decay system, provide irreplaceable analytical windows.

Nuclear spin I=1/2 probe for NMR and magnetic isotope effect studies

¹¹⁵In-¹¹⁵Sn radiogenic decay system tracer for geochronology and cosmochemistry

Enriched target material for nuclear reaction isolation and nuclear structure research

• [1] ChEBI. (2010). tin-115 atom (CHEBI:52235). View Source
• [2] WebElements Periodic Table. (n.d.). Tin - 50Sn: isotope data. View Source
• [3] BuyIsotope.com. (2019). Tin-115 Isotope Applications. View Source

Why Tin-115 Cannot Be Substituted

In scientific and industrial applications, tin isotopes are not interchangeable commodities. While the chemical behavior of all tin isotopes is identical, their nuclear properties are distinct and dictate their utility [1]. A researcher requiring a specific nuclear spin (I=1/2) for NMR spectroscopy cannot substitute the non-magnetic, even-mass isotopes like ¹¹⁶Sn, ¹¹⁸Sn, or ¹²⁰Sn (I=0) [2]. Similarly, the unique, quantifiable mass-independent fractionation (MIF) signatures of ¹¹⁵Sn under UV light—stemming from its nuclear magnetic moment—are not replicated by non-magnetic isotopes, making it a non-substitutable tracer in photochemical and cosmochemical studies [3]. Even among the odd-mass, NMR-active isotopes, ¹¹⁵Sn's distinct magnetic moment and natural abundance mean its NMR receptivity and spectral role differ markedly from ¹¹⁷Sn and ¹¹⁹Sn, preventing direct substitution without altering experimental parameters and outcomes [4].

Even-mass Sn isotopes (I=0)

Non-magnetic nuclei lack NMR signal and magnetic isotope effect; cannot substitute ¹¹⁵Sn for MIE or NMR applications.

Other odd-mass Sn (¹¹⁷Sn, ¹¹⁹Sn)

Different magnetic moments and Larmor frequencies alter spectral response; direct substitution shifts NMR parameters and sensitivity.

Natural abundance tin material

Low ¹¹⁵Sn abundance (0.34%) limits signal-to-noise; enriched isotopic material is required for tracer and target studies.

• [1] WebElements Periodic Table. (n.d.). Tin - 50Sn: isotope data. View Source
• [2] NMR Periodic Table: Tin NMR. (n.d.). IMSERC, Northwestern University. View Source
• [3] Y. Li et al. (2025). Sensitivity of mass-independent Sn isotope fractionation to UV radiation and magnetic fields. PNAS, 122(24), e2504065122. View Source
• [4] Bragagni, A., et al. (2023). Mass-independent Sn isotope fractionation and radiogenic Sn-115 in chondrites and terrestrial rocks. Geochimica et Cosmochimica Acta, 351, 45-63. View Source

Tin-115 Comparator Evidence

Magnetic Isotope Effect in UV Photochemistry

Under UV irradiation, ¹¹⁵Sn exhibits a pronounced Mass-Independent Fractionation (MIF) signature via the Magnetic Isotope Effect (MIE), quantified as Δ¹¹⁵Sn values of up to 21.82‰. This effect is driven by its nuclear magnetic moment and is absent in non-magnetic, even-mass tin isotopes (e.g., ¹¹⁶Sn, ¹¹⁸Sn, ¹²⁰Sn) which show only mass-dependent fractionation under identical conditions. This allows ¹¹⁵Sn to serve as a direct, unambiguous tracer for radical-mediated photochemical reactions in low-oxygen environments [1].

MIF under UV

Head-to-head

Δ¹¹⁵Sn up to 21.82‰

Even-mass Sn: Δ = 0 (no MIF)

Reported photochemical MIE tracer signal

UV irradiation

¹¹⁵Sn/¹²⁰Sn deficit

Head-to-head

Deficit −150 to −200 ppm

vs terrestrial basalt (baseline)

Reported radiogenic decay system context

MC-ICP-MS; supports early solar system chronology

NMR parameters

Specification review

Spin 1/2, Freq 32.72 MHz, μ −0.9188 μN

Abundance 0.34%; receptivity 1.22×10⁻⁴ rel. ¹H

Supports NMR probe selection by nuclear properties

Compared to ¹¹⁷Sn and ¹¹⁹Sn; enrichment may offset low receptivity

Enriched target

Method context

56% enriched ¹¹⁵Sn target

15 MeV ⁴He²⁺ beam, 3.72 mg/cm²

Reported enrichment requirement for nuclear state measurement

Enrichment factor ~165× over natural abundance

Mössbauer utility

Source review

¹¹⁵Sn active, often usable without enrichment

Supports complementary oxidation-state analysis

Choice vs ¹¹⁹Sn depends on chemical environment

Evidence Dimension	Mass-Independent Fractionation (MIF) Magnitude under UV Photolysis
Target Compound Data	Δ¹¹⁵Sn up to 21.82‰
Comparator Or Baseline	Even-mass Sn isotopes (e.g., ¹¹⁶Sn, ¹¹⁸Sn, ¹²⁰Sn): Δ = 0 (no MIF)
Quantified Difference	Target exhibits significant MIF; comparator shows none.
Conditions	Laboratory UV irradiation (λ < 290 nm) of methyltin species; Δ notation represents deviation from mass-dependent fractionation line relative to NIST SRM 3161a.

Why This Matters

This unique MIE signature makes ¹¹⁵Sn an irreplaceable tracer for reconstructing ancient atmospheric chemistry and studying extraterrestrial materials, providing a quantifiable signal not achievable with any other tin isotope.

• [1] Y. Li et al. (2025). Sensitivity of mass-independent Sn isotope fractionation to UV radiation and magnetic fields. PNAS, 122(24), e2504065122. View Source

¹¹⁵In-¹¹⁵Sn Decay System Geochronology

High-precision MC-ICP-MS analysis reveals a quantifiable deficit in ¹¹⁵Sn/¹²⁰Sn ratios in most chondritic meteorites compared to terrestrial basalts. This deficit, typically -150 to -200 ppm, correlates with the sample's In/Sn ratio and is consistent with the β⁻ decay of ¹¹⁵In to ¹¹⁵Sn over the age of the solar system. This represents the first experimental evidence of the ¹¹⁵In-¹¹⁵Sn decay system functioning as a natural geochronometer and tracer of planetary differentiation [1].

¹¹⁵Sn/¹²⁰Sn deficit

Head-to-head

Deficit −150 to −200 ppm

vs terrestrial basalt (baseline)

Reported radiogenic decay system context

MC-ICP-MS; supports early solar system chronology

Evidence Dimension	¹¹⁵Sn/¹²⁰Sn isotopic ratio deviation
Target Compound Data	Deficit of -150 to -200 ppm in most chondrites; one ordinary chondrite shows excess of +250 ppm
Comparator Or Baseline	Terrestrial basalt samples (Bulk Silicate Earth)
Quantified Difference	Typical difference of 150-200 ppm relative to terrestrial baseline
Conditions	MC-ICP-MS analysis of chondrite and terrestrial basalt samples following TBP-resin chemical separation; ratios normalized to NIST SRM 3161a standard.

Why This Matters

This demonstrates ¹¹⁵Sn's unique role as the daughter product in a long-lived radiogenic system, enabling novel investigations into early solar system chronology and planetary core formation that cannot be performed with any other tin isotope.

• [1] Bragagni, A., et al. (2023). Mass-independent Sn isotope fractionation and radiogenic Sn-115 in chondrites and terrestrial rocks. Geochimica et Cosmochimica Acta, 351, 45-63. View Source

Solid-State NMR of Tin Fluorides

While ¹¹⁹Sn is the preferred nucleus for routine NMR due to its higher natural abundance (8.59%) and receptivity, ¹¹⁵Sn (I=1/2) is specifically employed for investigating the structure of tin fluorides and other materials via solid-state NMR. Its distinct Larmor frequency (32.718749 MHz) and magnetic moment (-0.91884 μN) relative to ¹¹⁷Sn (7.68%, 35.632259 MHz, -1.00105 μN) and ¹¹⁹Sn (37.290632 MHz, -1.04729 μN) provide complementary, isotope-specific information that can be critical for resolving complex solid-state structures [1].

NMR parameters

Specification review

Spin 1/2, Freq 32.72 MHz, μ −0.9188 μN

Abundance 0.34%; receptivity 1.22×10⁻⁴ rel. ¹H

Supports NMR probe selection by nuclear properties

Compared to ¹¹⁷Sn and ¹¹⁹Sn; enrichment may offset low receptivity

Evidence Dimension	NMR Parameters (Spin, Frequency, Magnetic Moment, Abundance)
Target Compound Data	¹¹⁵Sn: Spin=1/2, Freq=32.718749 MHz, μ=-0.91884 μN, Abundance=0.34%
Comparator Or Baseline	¹¹⁷Sn: Spin=1/2, Freq=35.632259 MHz, μ=-1.00105 μN, Abundance=7.68%; ¹¹⁹Sn: Spin=1/2, Freq=37.290632 MHz, μ=-1.04729 μN, Abundance=8.59%
Quantified Difference	Receptivity relative to ¹H is 1.22x10⁻⁴ for ¹¹⁵Sn, compared to 7.68x10⁻⁴ for ¹¹⁷Sn and 8.59x10⁻⁴ for ¹¹⁹Sn.
Conditions	Standard reference compound is Sn(CH₃)₄ in neat/C₆D₆. Data from WebElements, NMR periodic tables, and IUPAC references.

Why This Matters

The specific nuclear parameters of ¹¹⁵Sn make it a non-substitutable NMR probe in specialized solid-state applications, such as analyzing tin fluoride structures, where its lower receptivity can be offset by isotopic enrichment to provide unique spectral information not obtainable from more abundant isotopes.

• [1] BuyIsotope.com. (2019). Tin-115 Isotope Applications. View Source
• [2] WebElements Periodic Table. (n.d.). Tin - 50Sn: isotope data. View Source
• [3] NMR Periodic Table: Tin NMR. (n.d.). IMSERC, Northwestern University. View Source

Enriched ¹¹⁵Sn Targets for Nuclear Physics

Enriched ¹¹⁵Sn targets are essential for producing specific nuclear reaction products and for studying the properties of excited nuclear states. In one study, a 3.72 mg/cm² tin target, 56% enriched in ¹¹⁵Sn, was used with a 15 MeV ⁴He²⁺ beam to measure lifetimes of non-yrast states with spins up to 8⁺ via gamma-ray spectroscopy. This level of isotopic enrichment is necessary to isolate the desired reaction channel and achieve measurable signal-to-noise ratios, a capability not possible with natural isotopic abundance targets [1].

Enriched target

Method context

56% enriched ¹¹⁵Sn target

15 MeV ⁴He²⁺ beam, 3.72 mg/cm²

Reported enrichment requirement for nuclear state measurement

Enrichment factor ~165× over natural abundance

Evidence Dimension	Target Material Performance in Heavy-Ion Reactions
Target Compound Data	56% enriched ¹¹⁵Sn target enables measurement of non-yrast state lifetimes (spin up to 8⁺)
Comparator Or Baseline	Natural tin target (0.34% ¹¹⁵Sn)
Quantified Difference	Enrichment factor of ~165x (from 0.34% to 56% ¹¹⁵Sn)
Conditions	15 MeV ⁴He²⁺ beam impinging on a 3.72 mg/cm² target at the Bucharest FN-TANDEM accelerator.

Why This Matters

Procurement of enriched ¹¹⁵Sn material is a strict experimental requirement for achieving viable signal-to-noise ratios and for the isolation of specific reaction channels in nuclear structure and nuclear astrophysics research.

• [1] Verhandlungen der Deutschen Physikalischen Gesellschaft. (n.d.). Experiment with 56% enriched 115Sn target. View Source

Mössbauer Spectroscopy with ¹¹⁵Sn

Both ¹¹⁵Sn and ¹¹⁹Sn are Mössbauer-active isotopes, but they offer distinct nuclear transitions and resonance characteristics. ¹¹⁵Sn is frequently utilized alongside ⁵⁷Fe as a common Mössbauer resonance, and in many applications, isotopic enrichment of ¹¹⁵Sn is not required, making it a cost-effective probe. The choice between ¹¹⁵Sn and ¹¹⁹Sn often depends on the specific chemical environment and the desired spectral resolution, as the two isotopes can yield complementary information on oxidation states and hyperfine interactions [1].

Mössbauer utility

Source review

¹¹⁵Sn active, often usable without enrichment

Supports complementary oxidation-state analysis

Choice vs ¹¹⁹Sn depends on chemical environment

Evidence Dimension	Mössbauer Spectroscopy Utility
Target Compound Data	¹¹⁵Sn: Mössbauer-active; often used without enrichment in standard spectrometry for amounts between 0.1 and 1 mg/cm².
Comparator Or Baseline	¹¹⁹Sn: Mössbauer-active; the most common tin Mössbauer isotope.
Quantified Difference	No quantitative difference provided; choice is application-specific based on nuclear transition energy and linewidth.
Conditions	Solid-state Mössbauer spectroscopy at cryogenic temperatures.

Why This Matters

For Mössbauer spectroscopy, the availability of ¹¹⁵Sn as an alternative to the more common ¹¹⁹Sn provides experimental flexibility, particularly when studying samples with complex matrices or when specific nuclear parameters are better suited to the research question.

• [1] INIS. (n.d.). APPLICATION OF MÖSSBAUER SPECTROSCOPY IN SOLID STATE PHYSICS. View Source

Tin-115 Application Scenarios

Geochemical and Cosmochemical Tracing

Tin-115 is uniquely positioned as a tracer for UV-driven photochemistry in early Earth and extraterrestrial environments. Its quantifiable MIE signal (Δ¹¹⁵Sn up to 21.82‰) under UV light provides direct evidence of radical-mediated reactions, making it essential for studies on the evolution of Earth's early atmosphere and the chemistry of meteorites and other planetary bodies. Furthermore, the ¹¹⁵In-¹¹⁵Sn radiogenic decay system enables precise geochronological dating and tracking of planetary differentiation events, offering a novel isotopic tool not available with other tin isotopes [1].

Solid-State NMR for Advanced Materials

While less sensitive than ¹¹⁹Sn, the specific nuclear spin (I=1/2), Larmor frequency (32.718749 MHz), and magnetic moment (-0.91884 μN) of ¹¹⁵Sn make it a valuable, non-substitutable probe in solid-state NMR studies of complex materials, such as tin fluorides. Isotopic enrichment of ¹¹⁵Sn is often employed to overcome its low natural abundance and achieve the necessary signal-to-noise ratio for detailed structural analysis in materials science and inorganic chemistry [1].

Nuclear Structure Studies with Enriched Targets

In nuclear physics and nuclear chemistry, enriched ¹¹⁵Sn is a critical material for manufacturing accelerator targets. The high enrichment levels (e.g., 56% or greater) compared to its natural abundance (0.34%) are necessary to isolate specific reaction channels, measure properties of excited nuclear states, and produce secondary radionuclides in high-purity. This makes enriched ¹¹⁵Sn an indispensable procurement item for facilities engaged in nuclear structure, nuclear astrophysics, and radiochemical research [1].

Mössbauer Spectroscopy for Oxidation States

Tin-115 serves as a standard Mössbauer isotope for characterizing the chemical and magnetic state of tin in solid materials. Its utility, often without the need for isotopic enrichment, makes it a practical and accessible probe for investigating oxidation states, coordination chemistry, and phase compositions in a wide range of inorganic and organometallic compounds, complementing data obtained from the more common ¹¹⁹Sn Mössbauer spectroscopy [1].

Application

Selection Property

Validation Focus

Geochemical and cosmochemical tracing

MIE signal specificity

Radical-mediated reaction tracing and radiogenic decay chronology

Solid-state NMR for advanced materials

Nuclear spin and Larmor frequency

Resolution of fluoride structures and complex inorganic matrices

Nuclear structure studies with enriched targets

Enrichment level for reaction isolation

Signal-to-noise ratio and specific reaction channel selectivity

Mössbauer spectroscopy for oxidation states

Mössbauer-active isotope availability

Oxidation state and hyperfine interaction analysis

• [1] Y. Li et al. (2025). Sensitivity of mass-independent Sn isotope fractionation to UV radiation and magnetic fields. PNAS, 122(24), e2504065122. View Source
• [2] Bragagni, A., et al. (2023). Mass-independent Sn isotope fractionation and radiogenic Sn-115 in chondrites and terrestrial rocks. Geochimica et Cosmochimica Acta, 351, 45-63. View Source
• [3] BuyIsotope.com. (2019). Tin-115 Isotope Applications. View Source
• [4] Verhandlungen der Deutschen Physikalischen Gesellschaft. (n.d.). Experiment with 56% enriched 115Sn target. View Source
• [5] INIS. (n.d.). APPLICATION OF MÖSSBAUER SPECTROSCOPY IN SOLID STATE PHYSICS. View Source